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Compound of Interest

Compound Name: (aS)-PH-797804

Cat. No.: B1679756 Get Quote

Technical Support Center: (aS)-PH-797804
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term stability of (aS)-PH-797804 stock solutions.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for (aS)-PH-797804 powder?

A1: For long-term storage, (aS)-PH-797804 as a solid powder should be stored at -20°C.

Under these conditions, it has been reported to be stable for at least three to four years[1][2][3].

Q2: What are the recommended solvents and storage conditions for (aS)-PH-797804 stock

solutions?

A2: Dimethyl sulfoxide (DMSO) is the most commonly used solvent for preparing stock

solutions of (aS)-PH-797804.[1][2][3][4][5][6] For long-term stability, it is recommended to store

DMSO stock solutions at -80°C, which can maintain stability for up to two years.[5] For shorter-

term storage, -20°C for up to one year is also an option.[5] It is advisable to aliquot the stock

solution into smaller volumes to avoid repeated freeze-thaw cycles.[5] Due to DMSO's

hygroscopic nature, it is crucial to use fresh, anhydrous DMSO to ensure maximum solubility

and stability.[3][5]

Q3: What is the solubility of (aS)-PH-797804 in common solvents?
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A3: The solubility of (aS)-PH-797804 can vary slightly between batches. However, typical

solubilities are reported as follows:

DMSO: Ranges from 14 mg/mL to 96 mg/mL.[2][3] Sonication may be required to achieve

complete dissolution.[1]

Ethanol: Approximately 2.5 mg/mL to 7 mg/mL.[2][4]

DMF: Around 12.5 mg/mL.[2]

Water: It is considered insoluble or only slightly soluble in water.[1][4]

Q4: Is (aS)-PH-797804 sensitive to light or temperature fluctuations during shipping?

A4: (aS)-PH-797804 is considered stable enough for shipping at ambient temperatures for a

few weeks.[4][7] However, for long-term storage, it is crucial to adhere to the recommended

storage conditions. While specific photostability data is not readily available, it is good

laboratory practice to protect solutions from prolonged exposure to light.

Q5: What is the known stability profile of the (aS)-PH-797804 atropisomer?

A5: (aS)-PH-797804 is the more potent and stable of the two atropisomers.[8] Due to a high

rotational energy barrier, the two atropisomers do not interconvert under ambient conditions,

with a predicted half-life of over one hundred years at room temperature.[8] This inherent

stability contributes to its suitability as a drug candidate.[8]
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Issue Possible Cause Recommended Solution

Precipitate observed in stock

solution after thawing.

The storage temperature was

not low enough, or the solution

underwent multiple freeze-

thaw cycles. The concentration

may be too high for the solvent

at a lower temperature.

Warm the solution to 37°C and

vortex or sonicate to redissolve

the compound. If precipitation

persists, consider preparing a

fresh stock solution at a slightly

lower concentration. Always

aliquot stock solutions to

minimize freeze-thaw cycles.

Inconsistent experimental

results using the same stock

solution.

The stock solution may have

degraded due to improper

storage or handling. The

solvent (e.g., DMSO) may

have absorbed moisture,

reducing the solubility and

stability of the compound.

Prepare a fresh stock solution

using anhydrous solvent. It is

recommended to perform a

quality control check on a new

batch of stock solution, such

as measuring its concentration

via UV-Vis spectroscopy or

confirming its activity in a

reliable assay.

Difficulty dissolving the

compound.

The compound may require

more energy to dissolve

completely.

Sonication is recommended to

aid dissolution in solvents like

DMSO and ethanol.[1] Gently

warming the solution can also

help.

Quantitative Data Summary
The following table summarizes the recommended storage conditions and stability data for

(aS)-PH-797804.
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Form
Storage

Temperature
Duration Solvent

Powder -20°C ≥ 3 years N/A

Stock Solution -80°C Up to 2 years DMSO

Stock Solution -20°C Up to 1 year DMSO

Stock Solution 0-4°C
Days to weeks (short-

term)
DMSO

Experimental Protocols
Protocol for Assessing Long-Term Stability of (aS)-PH-797804 Stock Solutions

This protocol outlines a general method for assessing the long-term stability of (aS)-PH-797804
stock solutions using High-Performance Liquid Chromatography (HPLC).

1. Preparation of Stock and Working Solutions:

Prepare a concentrated stock solution of (aS)-PH-797804 in anhydrous DMSO (e.g., 10

mM).

From this stock, prepare working solutions at a lower concentration (e.g., 1 mM) in the same

solvent.

Aliquot the stock and working solutions into separate cryovials for storage at different

conditions (e.g., -80°C, -20°C, and 4°C).

Prepare a fresh "time zero" reference solution on the day of each analysis for comparison.

2. Stability Time Points:

Analyze the solutions at regular intervals (e.g., 1, 3, 6, 12, and 24 months).

3. HPLC Analysis:

Instrumentation: A standard HPLC system with a UV detector.
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Column: A C18 reverse-phase column is suitable for this type of compound.

Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid or

trifluoroacetic acid) is a common starting point. The gradient should be optimized to achieve

good separation of the parent compound from any potential degradants.

Detection: Monitor the absorbance at the λmax of (aS)-PH-797804, which is around 219 and

309 nm.[2]

Analysis: At each time point, inject the stored samples and the freshly prepared "time zero"

reference solution. Compare the peak area of the (aS)-PH-797804 peak in the stored

samples to that of the reference solution to determine the percentage of the compound

remaining. The appearance of new peaks may indicate degradation products.

4. Data Interpretation:

The stability of the stock solution is confirmed if the concentration of the analyte remains

within an acceptable range (e.g., ±10%) of the initial concentration.
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Experimental Workflow for Stability Assessment
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Caption: Workflow for assessing the long-term stability of stock solutions.
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(aS)-PH-797804 Mechanism of Action

Inhibition

p38 MAPK Signaling Pathway

(aS)-PH-797804

p38α MAPK

Inhibits

Downstream Targets
(e.g., MK2)

Pro-inflammatory Cytokine
Production (e.g., TNF-α, IL-6)

Click to download full resolution via product page

Caption: (aS)-PH-797804 inhibits the p38 MAPK signaling pathway.
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Troubleshooting Logic for Stock Solutions

action_node issue_node Inconsistent Results?
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Caption: A logical guide for troubleshooting common stock solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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